Cas no 36986-15-9 (Butanoicacid, 3-(tridecylthio)-, octadecyl ester)
36986-15-9 structure
Product Name:Butanoicacid, 3-(tridecylthio)-, octadecyl ester
CAS No:36986-15-9
MF:C35H70O2S
MW:554.994110584259
CID:322902
PubChem ID:3015882
Update Time:2025-04-19
Butanoicacid, 3-(tridecylthio)-, octadecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoicacid, 3-(tridecylthio)-, octadecyl ester
- octadecyl 3-tridecylsulfanylbutanoate
- octadecyl 3-(tridecylsulfanyl)butanoate
- Octadecyl 3-(tridecylthio)butyrate
- 36986-15-9
- DTXSID70958160
- EINECS 253-301-6
- NS00056254
-
- Inchi: 1S/C35H70O2S/c1-4-6-8-10-12-14-16-17-18-19-20-21-23-25-27-29-31-37-35(36)33-34(3)38-32-30-28-26-24-22-15-13-11-9-7-5-2/h34H,4-33H2,1-3H3
- InChI Key: TWFQLSGAOLZHLJ-UHFFFAOYSA-N
- SMILES: S(C(C)CC(=O)OCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 554.51
- Monoisotopic Mass: 554.509652
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 38
- Rotatable Bond Count: 33
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.6
- XLogP3: 16.1
Experimental Properties
- Density: 0.889
- Boiling Point: 609.8°Cat760mmHg
- Flash Point: 274.6°C
- Refractive Index: 1.469
- PSA: 26.3
Butanoicacid, 3-(tridecylthio)-, octadecyl ester Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
36986-15-9 (Butanoicacid, 3-(tridecylthio)-, octadecyl ester) Related Products
- 233665-96-8(Butanoic acid,3-(methylthio)-, ethyl ester)
- 90201-28-8(ethyl 3-(ethylsulfanyl)butanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk